Cas no 1354006-61-3 ([(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine)

• Product Name: [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine
• CAS No: 1354006-61-3
• MF: C₁₀H₂₁N₃
• MW: 183.293842077255
• CID: 2159788
• Update Time: 2025-11-01

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine
• AM95990
• [(S)-1-(2-aminoethyl)pyrrolidin-3-yl]cyclopropylmethylamine
• [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine

• Inchi： 1S/C10H21N3/c1-12(9-2-3-9)10-4-6-13(8-10)7-5-11/h9-10H,2-8,11H2,1H3/t10-/m0/s1
• InChI Key： FQHUDAMSPCCRRJ-JTQLQIEISA-N
• SMILES： N(C)([C@@H]1CN(CCN)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Topological Polar Surface Area: 32.5

Additional information on [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine

Comprehensive Overview of [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine (CAS No. 1354006-61-3)

The compound [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine (CAS No. 1354006-61-3) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropyl moiety and a pyrrolidine ring, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, aligning with current trends in precision medicine.

In recent years, the demand for chiral building blocks like [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine has surged, driven by advancements in asymmetric synthesis and catalysis. This compound’s stereochemistry is critical for its bioactivity, as enantiopure amines often exhibit superior pharmacological profiles. The CAS No. 1354006-61-3 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and neuroscience research.

One of the key advantages of this compound is its versatility. The pyrrolidin-3-yl scaffold is a common motif in drug design, particularly for molecules targeting neurotransmitter transporters and enzyme inhibitors. Additionally, the cyclopropyl-methyl-amine group enhances metabolic stability, a feature highly sought after in modern small-molecule therapeutics. These attributes make it a hotspot for studies on neurodegenerative diseases and mood disorders, areas where patients and researchers alike seek breakthroughs.

From a synthetic perspective, [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine poses interesting challenges and opportunities. Its preparation often involves stereoselective alkylation and reductive amination, techniques that are widely discussed in organic chemistry forums. The compound’s CAS No. 1354006-61-3 is frequently cited in patents and publications, underscoring its industrial importance. Moreover, its compatibility with click chemistry and bioconjugation strategies expands its utility in proteomics and chemical biology.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling protocols are essential to ensure reproducibility in research. The growing emphasis on green chemistry has led to innovations in its synthesis, reducing waste and improving yields. These developments resonate with the broader scientific community’s focus on sustainable practices.

In conclusion, [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-cyclopropyl-methyl-amine (CAS No. 1354006-61-3) represents a compelling case study in the intersection of chiral chemistry and drug development. Its structural features and functional groups align with cutting-edge research in CNS therapeutics and molecular imaging, making it a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in both academic and industrial settings.